![molecular formula C17H26N6O B5637449 4-[4-methyl-5-(1H-pyrazol-1-ylmethyl)-4H-1,2,4-triazol-3-yl]-1-(tetrahydro-2H-pyran-4-yl)piperidine](/img/structure/B5637449.png)
4-[4-methyl-5-(1H-pyrazol-1-ylmethyl)-4H-1,2,4-triazol-3-yl]-1-(tetrahydro-2H-pyran-4-yl)piperidine
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Description
Synthesis Analysis
The synthesis of complex molecules involving pyrazole, piperidine, and triazole moieties typically involves multi-step chemical reactions. For example, the synthesis of related compounds often involves nucleophilic aromatic substitution, followed by cyclization and alkylation steps to introduce the desired functional groups and build the complex framework (Fussell et al., 2012).
Molecular Structure Analysis
The molecular structure of compounds containing pyrazole, piperidine, and triazole rings can be elucidated using techniques such as X-ray crystallography and NMR spectroscopy. These methods provide detailed information on the arrangement of atoms within the molecule and the spatial relationships between different structural motifs. For instance, studies on similar compounds have revealed the impact of molecular interactions on the overall conformation and stability of the molecule (Shawish et al., 2021).
Mechanism of Action
Future Directions
properties
IUPAC Name |
4-[4-methyl-5-(pyrazol-1-ylmethyl)-1,2,4-triazol-3-yl]-1-(oxan-4-yl)piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N6O/c1-21-16(13-23-8-2-7-18-23)19-20-17(21)14-3-9-22(10-4-14)15-5-11-24-12-6-15/h2,7-8,14-15H,3-6,9-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQPDHZMDDZJZOV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN=C1C2CCN(CC2)C3CCOCC3)CN4C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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